Cas no 791856-96-7 (Bicyclo[2.2.1]heptane-2-methanol,2-(trifluoromethyl)-)

• Product Name: Bicyclo[2.2.1]heptane-2-methanol,2-(trifluoromethyl)-
• CAS No: 791856-96-7
• MF: C₉H₁₃F₃O
• MW: 194.194133520126
• CID: 555882
• Update Time: 2024-01-30

Bicyclo[2.2.1]heptane-2-methanol,2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-methanol,2-(trifluoromethyl)-
• Bicyclo[2.2.1]heptane-2-methanol, 2-(trifluoromethyl)- (9CI)
• [3-(trifluoromethyl)-3-bicyclo[2.2.1]heptanyl]methanol

• Inchi： 1S/C9H13F3O/c10-9(11,12)8(5-13)4-6-1-2-7(8)3-6/h6-7,13H,1-5H2
• InChI Key： LUQLRFVYJAGRQT-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2(C(F)(F)F)CO

Computed Properties

• Exact Mass: 194.092
• Monoisotopic Mass: 194.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2